4-ethoxy-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 4-ethoxy-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide
• InChI: InChI=1S/C21H26N2O2/c1-2-25-20-12-8-18(9-13-20)21(24)22-19-10-6-17(7-11-19)16-23-14-4-3-5-15-23/h6-13H,2-5,14-16H2,1H3,(H,22,24)
• InChI Key: OPIHRWBLWSQGRJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CN3CCCCC3

Description

4-ethoxy-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide (EPB) is a chemical compound that has been studied for its potential use in scientific research. It is a member of the benzamide family of compounds, which have been found to have various biological activities.

Mechanism of Action

4-ethoxy-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide acts as a selective antagonist of the dopamine D3 receptor and a selective agonist of the sigma-1 receptor. This dual action makes it a unique compound with potential therapeutic applications in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
4-ethoxy-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide has been found to modulate various signaling pathways in the brain, including the dopamine and glutamate systems. It has also been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke.

Advantages and Limitations for Lab Experiments

4-ethoxy-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide has several advantages as a tool compound for scientific research. It has a high affinity and selectivity for certain receptors, making it a valuable tool for studying their function. However, its use is limited by its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 4-ethoxy-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide. One area of interest is its potential use in the treatment of Parkinson's disease and other neurological disorders. Another area of interest is its potential use as a tool compound for studying the sigma-1 receptor and its role in various physiological and pathological conditions. Additionally, further research is needed to better understand the mechanism of action of 4-ethoxy-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide and its potential side effects.

Synthesis Methods

The synthesis of 4-ethoxy-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide involves several steps, including the reaction of 4-(piperidin-1-ylmethyl)aniline with ethyl 4-bromobenzoate, followed by the reduction of the resulting intermediate and subsequent reaction with benzoyl chloride. The final product is obtained through recrystallization.

Scientific Research Applications

4-ethoxy-N-[4-(piperidin-1-ylmethyl)phenyl]benzamide has been studied for its potential use as a tool compound in scientific research. It has been found to have a high affinity for certain receptors in the brain, including the dopamine D3 receptor and the sigma-1 receptor. This makes it a valuable tool for studying the role of these receptors in various physiological and pathological conditions.